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Compound of Interest

Compound Name: Ossirene

Cat. No.: B8180848 Get Quote

CAS Number: 106566-58-9

Chemical Name: Ammonium trichloro(dioxoethylene-O,O'-)tellurate

Ossirene (AS101) is a synthetic organotellurium compound with potent immunomodulatory

properties. This non-toxic small molecule has demonstrated a wide range of biological

activities, positioning it as a promising therapeutic candidate for various diseases, including

cancer, autoimmune disorders, and inflammatory conditions.[1][2] This technical guide provides

a comprehensive overview of AS101, focusing on its mechanism of action, preclinical and

clinical findings, and detailed experimental protocols to support further research and

development.
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Property Value

CAS Number 106566-58-9[3]

Molecular Formula C₂H₈Cl₃NO₂Te[4]

Molecular Weight 312.05 g/mol [5]

Synonyms
AS101, Ammonium trichloro(dioxoethylene-

O,O'-)tellurate[3][6]

Appearance Powder[5]

Solubility

DMSO: 30 mg/mL, DMF: 30 mg/mL,

DMSO:PBS (pH 7.2) (1:1): 0.5 mg/mL, Ethanol:

Slightly soluble[3]

Storage Desiccate at room temperature

Mechanism of Action
AS101 exerts its pleiotropic effects by modulating multiple signaling pathways and cellular

processes. Its primary mechanism involves the regulation of cytokine production and the

inhibition of key inflammatory and survival pathways.

Immunomodulatory Effects:
AS101 is a potent immunomodulator that can both stimulate and suppress immune responses

depending on the context.[7] It has been shown to:

Stimulate cytokine production: In vitro and in vivo studies have demonstrated that AS101 can

induce the production of several pro-inflammatory and immunoregulatory cytokines,

including Interleukin-2 (IL-2), Tumor Necrosis Factor-alpha (TNF-α), and Interferon-gamma

(IFN-γ).[7][8] This activity contributes to its anti-cancer effects by enhancing anti-tumor

immunity.

Inhibit anti-inflammatory cytokines: AS101 has been found to inhibit the production of

Interleukin-10 (IL-10), a key immunosuppressive cytokine.[9][10] By blocking IL-10, AS101

can reverse tumor-induced immunosuppression and sensitize cancer cells to chemotherapy.

[11]
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Regulate T-cell function: AS101 can restore impaired IL-2 production and the functional

activity of T-lymphocytes.[12] It has also been shown to inhibit the differentiation of Th17

cells, which are implicated in autoimmune diseases.[13]

Anti-inflammatory and Anti-proliferative Effects:
AS101 exhibits significant anti-inflammatory and anti-proliferative activities through the

modulation of key signaling pathways:

Inhibition of the Akt/Survivin Pathway: In multiple myeloma cells, AS101 has been shown to

down-regulate Akt phosphorylation and decrease the expression of survivin, an inhibitor of

apoptosis.[14] This leads to G2/M growth arrest and induction of apoptosis.[14]

Inhibition of VLA-4 Integrin: AS101 can functionally inhibit the inflammatory integrin α4β1

(VLA-4), preventing the extravasation of inflammatory lymphocytes into sites of inflammation.

[1][15] This mechanism is central to its efficacy in models of autoimmune diseases.[1]

Inhibition of IL-1β Converting Enzyme (ICE)/Caspase-1: AS101 is a potent inhibitor of IL-1β

converting enzyme, which is crucial for the production of the pro-inflammatory cytokine IL-1β.

[4][10]
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Caption: Overview of AS101's multifaceted mechanism of action.

Preclinical and Clinical Data
AS101 has been evaluated in numerous preclinical models and several clinical trials,

demonstrating its therapeutic potential and a favorable safety profile.

Preclinical Studies
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Model Key Findings Reference

Experimental Autoimmune

Encephalomyelitis (EAE)

Ameliorated disease by

inhibiting VLA-4 and

suppressing monocyte and T-

cell infiltration into the CNS.

Reduced production of IL-17

and GM-CSF.

[1][3][13]

Adjuvant-Induced Arthritis

(AIA) in rats

Reduced clinical arthritis

scores, abrogated migration of

VLA-4+ inflammatory cells into

joints, and preserved joint

architecture.

[1][15]

Multiple Myeloma (MM)

Inhibited cell proliferation and

colony formation, induced

G2/M growth arrest and

apoptosis.

[14]

Glioblastoma Multiforme

(GBM)

Sensitized GBM cells to

paclitaxel in vitro and in a

mouse xenograft model by

inhibiting the IL-10 autocrine

loop.

[3][11]

Ischemic Stroke in mice

Reduced infarct size and

edema, improved neurological

function, and conferred

neuroprotection.

[16]

Chemotherapy-induced

myelosuppression

Protected bone marrow

progenitor cells from the toxic

effects of cyclophosphamide.

[17][18]

Clinical Trials
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Phase Indication Key Findings Reference

Phase I
Advanced

Malignancies

Minimal toxicity.

Significant

immunologic

responses at 1-3

mg/m², including

increased IFN-γ, NK

cell activity, TNF, and

IL-2 levels.

[8]

Phase I/II

AIDS and AIDS-

Related Complex

(ARC)

Investigated toxic

effects and impact on

immune functions.

[19][20]

Phase I/II
External Genital Warts

(Topical AS101)

Assessed safety and

efficacy of an

improved topical

ointment formulation.

[21]

Phase I/II
Atopic Dermatitis

(Topical AS101)

Evaluated safety and

efficacy of a topical

ointment.

[22]

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of research on AS101.

Below are summaries of key experimental protocols cited in the literature.

In Vitro Cytokine Production Assay
Objective: To determine the effect of AS101 on cytokine production by human peripheral blood

mononuclear cells (PBMCs).

Methodology:

PBMC Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density

gradient centrifugation.
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Cell Culture: Culture PBMCs at a density of 1 x 10⁶ cells/mL in RPMI-1640 medium

supplemented with 10% fetal bovine serum, L-glutamine, and antibiotics.

Treatment: Treat cells with varying concentrations of AS101 (e.g., 0.1, 1, 5 µg/mL) in the

presence or absence of a mitogen like Phytohemagglutinin (PHA).

Incubation: Incubate the cells for 24-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

Cytokine Measurement: Collect the culture supernatants and measure the concentrations of

cytokines (e.g., IL-2, TNF-α, IFN-γ) using specific ELISA kits.
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Caption: Workflow for in vitro cytokine production assay.

Cell Proliferation Assay
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Objective: To assess the anti-proliferative effect of AS101 on cancer cell lines.

Methodology:

Cell Seeding: Seed cancer cells (e.g., multiple myeloma, glioblastoma) in 96-well plates at a

predetermined density (e.g., 5,000 cells/well).

Treatment: After 24 hours of incubation to allow for cell attachment, treat the cells with

various concentrations of AS101.

Incubation: Incubate the plates for an additional 48-72 hours.

Proliferation Assessment: Measure cell proliferation using a standard method such as the

MTT assay or by direct cell counting. The MTT assay involves adding MTT solution,

incubating for 2-4 hours, and then solubilizing the formazan crystals with DMSO before

reading the absorbance at a specific wavelength.

Data Analysis: Calculate the percentage of cell growth inhibition relative to untreated control

cells.

Western Blot Analysis for Signaling Proteins
Objective: To investigate the effect of AS101 on the expression and phosphorylation of key

signaling proteins.

Methodology:

Cell Lysis: Treat cells with AS101 for the desired time, then wash with cold PBS and lyse with

RIPA buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA

protein assay.

SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel

and transfer to a PVDF membrane.

Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at

room temperature. Incubate the membrane with primary antibodies against the target
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proteins (e.g., phospho-Akt, total Akt, survivin, β-actin) overnight at 4°C.

Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for

1 hour at room temperature. Visualize the protein bands using an enhanced

chemiluminescence (ECL) detection system.
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Caption: Workflow for Western blot analysis.

Conclusion
Ossirene (AS101) is a promising immunomodulatory agent with a well-defined mechanism of

action and a favorable safety profile. Its ability to modulate cytokine production, inhibit key

inflammatory and survival pathways, and enhance anti-tumor immunity makes it a versatile

therapeutic candidate for a range of diseases. The data and protocols presented in this guide

provide a solid foundation for researchers and drug development professionals to further

explore the therapeutic potential of this unique tellurium-based compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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